![molecular formula C8H7N3O2 B2549034 3-Methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid CAS No. 78316-22-0](/img/structure/B2549034.png)
3-Methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid
Overview
Description
“3-Methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid” is a chemical compound with the CAS Number: 78316-22-0. It has a molecular weight of 177.16 . The IUPAC name for this compound is 3-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid .
Synthesis Analysis
The synthesis of imidazo[4,5-b]pyridines involves several steps. One proposed mechanism involves the formation of an imidazoline intermediate, which exists in equilibrium with its protonated form in the presence of acid .
Molecular Structure Analysis
The molecular structure of this compound can be determined using various spectroscopic techniques such as NMR and mass spectrometry .
Chemical Reactions Analysis
Imidazo[4,5-b]pyridines are known to undergo various chemical reactions. For example, they can be alkylated at the third position .
Physical And Chemical Properties Analysis
This compound is a solid at room temperature . More detailed physical and chemical properties such as melting point, boiling point, and density are not available in the current literature.
Scientific Research Applications
GABA A Receptor Modulators
The structural resemblance between the fused imidazopyridine heterocyclic ring system and purines has prompted biological investigations to assess their potential therapeutic significance. They are known to play a crucial role in numerous disease conditions. The discovery of their first bioactivity as GABA A receptor positive allosteric modulators divulged their medicinal potential .
Proton Pump Inhibitors
Proton pump inhibitors, which are a type of drug that reduces the production of stomach acid, were also found in this chemical group .
Aromatase Inhibitors
Aromatase inhibitors, which are a class of drugs used in the treatment of breast cancer and ovarian cancer in postmenopausal women, have also been developed from this group .
Non-Steroidal Anti-Inflammatory Drugs (NSAIDs)
NSAIDs, which are a drug class that groups together drugs that provide analgesic and antipyretic effects, and, in higher doses, anti-inflammatory effects, have been found in this chemical group .
Anticancer Agents
Imidazopyridines have the ability to influence many cellular pathways necessary for the proper functioning of cancerous cells .
Antimicrobial Agents
New imidazo[4,5-b]pyridine derivatives have shown promising antimicrobial features, as per experimental and theoretical studies .
Enzymes Involved in Carbohydrate Metabolism
Imidazopyridines can influence enzymes involved in carbohydrate metabolism, which could have potential applications in the treatment of diabetes and other metabolic disorders .
Central Nervous System Agents
The collective results of biochemical and biophysical properties foregrounded their medicinal significance in the central nervous system .
Safety and Hazards
properties
IUPAC Name |
3-methylimidazo[4,5-b]pyridine-7-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O2/c1-11-4-10-6-5(8(12)13)2-3-9-7(6)11/h2-4H,1H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VGWIYXYVOPSYLV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NC2=C(C=CN=C21)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-allyl-6-(benzo[d][1,3]dioxol-5-yl)pyridazin-3(2H)-one](/img/structure/B2548952.png)
![1-(2-methoxyphenyl)-3-{2-[4-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}urea](/img/structure/B2548953.png)
![2-(4-{4-[(4-Chlorophenyl)sulfanyl]-3-nitrobenzyl}piperazino)pyrimidine](/img/structure/B2548954.png)
![8-chloro-2-(cyclopropylsulfonyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one](/img/structure/B2548955.png)
![2-[(2-Methylphenyl)methyl]butanoic acid](/img/structure/B2548957.png)
![2-((1-(Methylsulfonyl)azetidin-3-yl)oxy)benzo[d]thiazole](/img/structure/B2548958.png)
![3-[1-[(2-Methylpropan-2-yl)oxycarbonyl]-3,6-dihydro-2H-pyridin-4-yl]furan-2-carboxylic acid](/img/structure/B2548960.png)
![tert-butyl (3aS,6aS)-hexahydropyrrolo[3,2-b]pyrrole-1(2H)-carboxylate](/img/no-structure.png)
![4-chloro-3-[(3,3,3-trifluoropropoxy)methyl]-1-(3,3,3-trifluoropropyl)-1H-pyrazole](/img/structure/B2548966.png)
![6-(4-methoxyphenyl)-3-methyl-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)imidazo[2,1-b]thiazole-2-carboxamide](/img/structure/B2548970.png)
![(E)-4-(Dimethylamino)-N-[[1-(4-hydroxyoxan-4-yl)cyclopropyl]methyl]but-2-enamide](/img/structure/B2548973.png)